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1. PAI-1 (Plasminogen Activator Inhibitor-1): A key regulator in the fibrinolysis system, PAI-1 is

the primary inhibitor of tissue-type and urokinase-type plasminogen activators.[1][2] Encoded

by the SERPINE1 gene, it plays a crucial role in a wide array of physiological and pathological

processes including blood clot dissolution, cell migration, tissue remodeling, and wound

healing.[1][2][3] Elevated levels of PAI-1 are associated with an increased risk of thrombosis,

atherosclerosis, and various cancers.[1][3] Its functions extend beyond fibrinolysis to

modulating cell signaling and interaction with the extracellular matrix.[2][4]

2. Protein Z (PZ): A vitamin K-dependent plasma glycoprotein, Protein Z is involved in the

regulation of coagulation.[5][6] Unlike other vitamin K-dependent clotting factors, it is not a

serine protease.[5] Its primary function is to act as a cofactor for the protein Z-dependent

protease inhibitor (ZPI), which specifically inhibits activated Factor X (FXa) on phospholipid

surfaces.[6] Deficiency in Protein Z may be associated with an increased risk of thrombosis and

certain ischemic arterial diseases, although its role as an independent risk factor is still under

investigation.[5][6]

3. Other Possibilities: Less common but potential interpretations of "Pz-1" could include:

PIEZO1: A mechanosensitive ion channel involved in converting mechanical forces into

biological signals.[7][8]

ZP1 (Zona Pellucida Glycoprotein 1): A structural component of the extracellular matrix

surrounding oocytes, essential for fertilization.[9][10]
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SPZ1 (Spermatogenic Leucine Zipper 1): A transcription factor implicated in

spermatogenesis and potentially in tumorigenesis via the MAPK signaling pathway.[11]

Given the ambiguity of the term "Pz-1," and to ensure the subsequent in-depth guide is

accurate and relevant to your research needs, please specify which of these molecules you are

interested in. The following sections will be populated with detailed information, including

quantitative data, experimental protocols, and pathway diagrams, once the target molecule is

clarified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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